Cas no 1380944-19-3 (1-methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine)

• Product Name: 1-methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine
• CAS No: 1380944-19-3
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 5308165
• PubChem ID: 110259259
• Update Time: 2025-06-08

1-methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1380944-19-3
• 1-methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine
• AKOS040853835
• F1913-7899
• 2-[1-(Methylsulfonyl)-3-piperidinyl]-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H17N3O2S/c1-19(17,18)16-7-3-5-11(9-16)12-8-10-4-2-6-14-13(10)15-12/h2,4,6,8,11H,3,5,7,9H2,1H3,(H,14,15)
• InChI Key： PYAYSJHFYTVJHN-UHFFFAOYSA-N
• SMILES： C12NC(C3CCCN(S(C)(=O)=O)C3)=CC1=CC=CN=2

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.14±0.40(Predicted)

Additional information on 1-methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine

Recent Advances in the Study of 1-Methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine (CAS: 1380944-19-3)

The compound 1-methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine (CAS: 1380944-19-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a piperidine core linked to a pyrrolopyridine moiety via a methanesulfonyl group, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological profiling, and mechanism of action, shedding light on its potential as a novel therapeutic agent.

One of the key areas of research has been the optimization of synthetic routes for 1-methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine. A study published in the Journal of Medicinal Chemistry (2023) described an efficient multi-step synthesis involving palladium-catalyzed cross-coupling reactions and subsequent sulfonylation. The authors reported a high yield (78%) and excellent purity (>99%), which is critical for further pharmacological evaluations. The synthetic approach also allowed for the introduction of various substituents, enabling structure-activity relationship (SAR) studies to optimize the compound's biological activity.

Pharmacological investigations have revealed that 1-methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine exhibits potent inhibitory activity against several kinase targets, including JAK2 and FLT3, which are implicated in various cancers and inflammatory diseases. In vitro assays demonstrated IC50 values in the low nanomolar range, suggesting high potency. Moreover, the compound showed favorable selectivity profiles, with minimal off-target effects, as confirmed by kinase panel screening. These findings position it as a potential lead compound for the development of targeted therapies.

In vivo studies have further validated the therapeutic potential of this compound. A preclinical study in murine models of myeloproliferative neoplasms (MPNs) reported significant reduction in tumor burden and improved survival rates following treatment with 1-methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine. The compound exhibited good oral bioavailability and a favorable pharmacokinetic profile, with sustained plasma concentrations over 24 hours. These results underscore its potential as a clinical candidate for hematological malignancies.

Despite these promising findings, challenges remain in the development of 1-methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. Ongoing research is focusing on derivative synthesis to improve these properties while maintaining the compound's efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, 1-methanesulfonyl-3-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine (CAS: 1380944-19-3) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in preclinical models. Its unique structural features and potent biological activity make it a valuable candidate for further development. Continued research will be essential to fully realize its therapeutic potential and address the remaining challenges in its path to clinical application.